![molecular formula C20H12Cl3N3O4 B3892901 2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide](/img/structure/B3892901.png)
2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide
Overview
Description
2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide, also known as GW 501516, is a synthetic compound that has been extensively researched for its potential applications in scientific research. It belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists and has been shown to have significant effects on metabolism, endurance, and cardiovascular health.
Mechanism of Action
2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide 501516 works by activating the PPARδ receptor, which plays a key role in regulating metabolism and energy expenditure. By activating this receptor, this compound 501516 increases the expression of genes involved in fatty acid oxidation and glucose uptake, leading to increased energy production and improved metabolic function.
Biochemical and Physiological Effects:
This compound 501516 has been shown to have significant effects on metabolism, endurance, and cardiovascular health. It has been shown to increase energy production, improve glucose uptake, and enhance endurance performance. It has also been shown to have protective effects on the cardiovascular system, including reducing inflammation and improving vascular function.
Advantages and Limitations for Lab Experiments
2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide 501516 has several advantages for use in lab experiments, including its high potency, selectivity, and specificity. However, it also has several limitations, including its potential for off-target effects and variability in response between different cell types and animal models.
Future Directions
There are several future directions for research on 2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide 501516, including further studies on its mechanisms of action, potential applications in the treatment of metabolic disorders, and optimization of dosing regimens. Additionally, further research is needed to explore potential side effects and safety concerns associated with long-term use of this compound 501516.
Scientific Research Applications
2,4-dichloro-N-{2-chloro-4-[(3-nitrobenzoyl)amino]phenyl}benzamide 501516 has been extensively researched for its potential applications in scientific research. It has been shown to have significant effects on metabolism, endurance, and cardiovascular health. It has also been studied for its potential applications in the treatment of obesity, diabetes, and other metabolic disorders.
properties
IUPAC Name |
2,4-dichloro-N-[2-chloro-4-[(3-nitrobenzoyl)amino]phenyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Cl3N3O4/c21-12-4-6-15(16(22)9-12)20(28)25-18-7-5-13(10-17(18)23)24-19(27)11-2-1-3-14(8-11)26(29)30/h1-10H,(H,24,27)(H,25,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UISKJCRZJCTMON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Cl3N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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